N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-(4-pyrimidin-2-yloxycyclohexyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H19N3O4/c22-17(12-2-7-15-16(10-12)24-11-23-15)21-13-3-5-14(6-4-13)25-18-19-8-1-9-20-18/h1-2,7-10,13-14H,3-6,11H2,(H,21,22)
• InChI Key: CVVJSBDSFIFQHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)C2=CC3=C(C=C2)OCO3)OC4=NC=CC=N4
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)benzo[d][1,3]dioxole-5-carboxamide, also known as JNJ-39729209, is a small molecule inhibitor of the protein kinase C theta (PKCθ). PKCθ is a crucial regulator of T-cell activation and differentiation, making it a promising target for the treatment of autoimmune diseases and transplant rejection.

Scientific Research Applications

Synthesis and Biological Evaluation

Pyrazolopyrimidines Derivatives : A novel series of pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds showed promising results in cytotoxicity assays against HCT-116 and MCF-7 cancer cell lines, indicating their potential as therapeutic agents in cancer treatment (Rahmouni et al., 2016).

Benzodifuranyl and 1,3,5-Triazines : Research into novel benzodifuranyl derivatives, 1,3,5-triazines, and other heterocycles derived from visnaginone and khellinone demonstrated significant analgesic and anti-inflammatory activities. These compounds were identified as potential cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, with some showing higher inhibitory activity on COX-2 selectivity compared to standard drugs (Abu‐Hashem et al., 2020).

Enaminones as Building Blocks : Enaminones were utilized as key intermediates in the synthesis of pyrazoles with antitumor and antimicrobial activities. This approach allowed for the generation of diverse substituted pyridine derivatives and showcased the potential of enaminones in medicinal chemistry for developing new therapeutic agents (Riyadh, 2011).

Antiviral Activity Against Influenza : Benzamide-based 5-aminopyrazoles and their fused heterocycles were synthesized and found to possess significant antiviral activities against the bird flu influenza (H5N1). This discovery opens new avenues for the development of antiviral drugs targeting influenza viruses (Hebishy et al., 2020).

Antibacterial and Antibiotic Properties : Thiophene-2-carboxamide derivatives were synthesized and evaluated for their antibiotic and antibacterial activities against Gram-positive and Gram-negative bacteria. This research contributes to the search for new antibiotic compounds in the fight against bacterial infections (Ahmed, 2007).